Cas no 118993-70-7 (3-(3-Methylbenzoyl)thiophene)

3-(3-Methylbenzoyl)thiophene structure
3-(3-Methylbenzoyl)thiophene structure
Product Name:3-(3-Methylbenzoyl)thiophene
CAS No:118993-70-7
Molecular Formula:C12H10OS
Molecular Weight:202.2722
MDL:MFCD07699007
CID:1208825
PubChem ID:10262263

3-(3-Methylbenzoyl)thiophene Properties

Names and Identifiers

    • (3-methylphenyl)(thiophen-3-yl)methanone
    • (3-methylphenyl)-3-thienylMethanone
    • (3-methylphenyl)-thiophen-3-ylmethanone
    • 3-(3-Methylbenzoyl)thiophene
    • DA-20307
    • 118993-70-7
    • DTXSID80437491
    • SCHEMBL10370870
    • AKOS010016490
    • MFCD07699007
    • MDL: MFCD07699007
    • InChIKey: LJAWMVVCIIEREL-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H10OS/c1-9-3-2-4-10(7-9)12(13)11-5-6-14-8-11/h2-8H,1H3
    • SMILES: CC1=CC(=CC=C1)C(=O)C2=CSC=C2

Computed Properties

  • Exact Mass: 202.0453
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 202.04523611g/mol
  • Heavy Atom Count: 14
  • Complexity: 214
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07
  • Boiling Point: 333.4±25.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C
  • Flash Point: 155.4±23.2 °C
  • Density: 1.2±0.1 g/cm3

3-(3-Methylbenzoyl)thiophene Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AD75035-1g
3-(3-Methylbenzoyl)thiophene
118993-70-7 97%
1g
$660.00
abcr
AB362440-1 g
3-(3-Methylbenzoyl)thiophene, 97%; .
118993-70-7 97%
1g
€954.60 2023-04-26
Ambeed
A387084-1g
3-(3-Methylbenzoyl)thiophene
118993-70-7 95+%
1g
$517.0
Fluorochem
202313-1g
3-(3-methylbenzoyl)thiophene
118993-70-7 97%
1g
£554.00 2022-03-01
Matrix Scientific
107094-1g
3-(3-Methylbenzoyl)thiophene, 97%
118993-70-7 97%
1g
$517.00 2023-09-05
TRC
M090125-250mg
3-(3-Methylbenzoyl)thiophene
118993-70-7
250mg
$ 440.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1781446-1g
3-(3-Methylbenzoyl)thiophene
118993-70-7 97%
1g
¥22445.00 2024-08-09

3-(3-Methylbenzoyl)thiophene Related Literature

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Amadis Chemical Company Limited
(CAS:118993-70-7)3-(3-Methylbenzoyl)thiophene
A1110352
Purity:99%
Quantity:1g
Price($):465.0